Cas no 1330314-83-4 (3-(propane-2-sulfonyl)-N-{5-propyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride)

• Product Name: 3-(propane-2-sulfonyl)-N-{5-propyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride
• CAS No: 1330314-83-4
• MF: C₁₉H₂₆ClN₃O₃S₂
• MW: 444.011041164398
• CID: 6312847
• PubChem ID: 44891702
• Update Time: 2025-05-20

3-(propane-2-sulfonyl)-N-{5-propyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(propane-2-sulfonyl)-N-{5-propyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride
• 3-(propane-2-sulfonyl)-N-{5-propyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride
• AKOS026681175
• F2093-0641
• 3-(isopropylsulfonyl)-N-(5-propyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride
• 3-propan-2-ylsulfonyl-N-(5-propyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• 1330314-83-4

• Inchi： 1S/C19H25N3O3S2.ClH/c1-4-9-22-10-8-16-17(12-22)26-19(20-16)21-18(23)14-6-5-7-15(11-14)27(24,25)13(2)3;/h5-7,11,13H,4,8-10,12H2,1-3H3,(H,20,21,23);1H
• InChI Key： DUJYTXJAIGKDRI-UHFFFAOYSA-N
• SMILES： Cl.S1C(NC(C2=CC=CC(=C2)S(C(C)C)(=O)=O)=O)=NC2=C1CN(CCC)CC2

Computed Properties

• Exact Mass: 443.1104117g/mol
• Monoisotopic Mass: 443.1104117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Additional information on 3-(propane-2-sulfonyl)-N-{5-propyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride

Research Briefing on 3-(propane-2-sulfonyl)-N-{5-propyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride (CAS: 1330314-83-4)

Recent studies on 3-(propane-2-sulfonyl)-N-{5-propyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride (CAS: 1330314-83-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazolopyridine scaffold and sulfonylbenzamide moiety, has demonstrated promising activity in targeting specific biological pathways, particularly in the context of kinase inhibition and modulation of protein-protein interactions.

The synthesis and structural optimization of this compound have been extensively explored in recent literature. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional conformation and binding modes. These studies reveal that the propane-2-sulfonyl group plays a critical role in enhancing the compound's solubility and bioavailability, while the thiazolopyridine core contributes to its high affinity for target proteins.

In vitro and in vivo studies have further validated the pharmacological potential of this compound. For instance, preclinical trials have shown significant efficacy in models of inflammatory diseases and certain cancers, where the compound acts as a potent inhibitor of key signaling pathways. Mechanistic studies suggest that it achieves this by selectively binding to ATP pockets of specific kinases, thereby disrupting aberrant signaling cascades.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of 3-(propane-2-sulfonyl)-N-{5-propyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride. Recent efforts have focused on improving its metabolic stability and reducing off-target effects through structural modifications. Computational modeling and high-throughput screening have been instrumental in identifying derivatives with enhanced therapeutic indices.

Looking ahead, the compound's potential for clinical translation is a key area of interest. Collaborative research initiatives are underway to evaluate its safety and efficacy in human trials. Additionally, its application in combination therapies and as a tool compound for probing biological mechanisms is being actively investigated. These developments underscore the compound's versatility and its growing importance in the chemical biology and pharmaceutical research landscape.